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Compound of Interest

Compound Name: TAS05567
CAS No.: 1429038-15-2
Cat. No.: B611156
Get Quote
. J

Executive Summary

TAS05567 is a highly potent, selective, and orally available inhibitor of Spleen Tyrosine Kinase
(Syk), primarily utilized in research regarding autoimmune diseases and B-cell malignancies.
Like many kinase inhibitors with an indazole-triazine scaffold, TAS05567 exhibits high
lipophilicity, making it soluble in organic solvents (DMSO) but practically insoluble in water.

This guide provides validated protocols for preparing stock solutions, managing aqueous
dilutions to prevent precipitation ("crashing out"), and formulating vehicles for in vivo
administration. Failure to adhere to these solubility constraints can lead to micro-aggregates
that cause false-negative results in enzymatic assays or variable bioavailability in animal
models.

Physicochemical Profile

Before handling, verify your batch against the following specifications to ensure accurate
molarity calculations.
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Property Specification

Compound Name TAS05567

Target Spleen Tyrosine Kinase (Syk)

CAS Number 1429038-15-2

Chemical Formula C21H29N9O2

Molecular Weight 439.52 g/mol

Solubility (DMSO) Soluble (typically = 20 mg/mL or >40 mM)
Solubility (Water) Insoluble (< 0.1 mg/mL)

Appearance Solid powder (White to off-white)

Storage (Solid) -20°C (Long-term), Desiccated, Dark

Solubility Data & Solvent Compatibility
Dimethyl Sulfoxide (DMSO)

DMSO is the required solvent for preparing primary stock solutions. TAS05567 dissolves
readily in DMSO.[1][2]

e Recommended Stock Concentration: 10 mM.
e Max Solubility: Varies by batch, but often achievable up to 50 mM.

 Stability: Stock solutions are stable at -20°C or -80°C for up to 6 months if protected from
moisture and freeze-thaw cycles.

Water & Aqueous Buffers

TAS05567 is hydrophobic. Direct addition of the powder to water, PBS, or cell culture media
will result in immediate suspension failure (visible flakes or microscopic aggregates).

» Risk: Aggregates can trap enzyme targets or adhere to plasticware, skewing IC50 data.

» Solution: Always predissolve in DMSO.
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Workflow Visualization: Stock Preparation

The following diagram outlines the critical path for preparing a stable stock solution,
emphasizing moisture control.

TAS05567 Powder Weighing Add DMSO Vortex & Sonicate Aliguot Store -20°C
(Warm to RT) (Anti-static) (To target 10 mM) (Until Clear) (Avoid Freeze-Thaw) (Desiccated)

Click to download full resolution via product page

Figure 1: Critical workflow for preparing TAS05567 stock solutions. Note the warming step to
prevent condensation.

Protocol 1: Preparation of 10 mM Stock Solution (In
Vitro)

Objective: Create a master stock for biochemical and cellular assays.

Materials:

TAS05567 Powder[1]

Anhydrous DMSO (Sigma-Aldrich or equivalent, 299.9%)

Vortex mixer

Amber glass vials or polypropylene microcentrifuge tubes

Calculations (Example for 1 mg vial):

Mass: 1 mg

MW: 439.52 g/mol [1]

Target Concentration: 10 mM (10 mmol/L)

Volume DMSO required:
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[3]

Procedure:

Equilibration: Remove the product vial from the freezer and allow it to warm to room
temperature (approx. 30 mins) before opening. This prevents atmospheric moisture from
condensing on the hygroscopic powder.

» Centrifugation: Briefly centrifuge the vial to ensure all powder is at the bottom.

e Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 227.5 uL for 1 mg)
directly to the vial.

» Dissolution: Vortex vigorously for 30 seconds. If particles persist, sonicate in a water bath for
2-5 minutes. Inspect visually for clarity.

» Aliquoting: Dispense into single-use aliquots (e.g., 20-50 uL) to avoid repeated freeze-thaw
cycles, which can introduce moisture and degrade the compound.

e Storage: Store at -20°C or -80°C.
Protocol 2: Aqueous Dilution for Cellular Assays
Objective: Dilute TAS05567 into cell culture media without precipitation.

The "Crash-Out" Risk: Adding high-concentration DMSO stock directly to media often causes
local high concentrations that precipitate the drug.

Correct Method (Serial Dilution in DMSO):
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Figure 2: The "Intermediate Dilution" method ensures solubility is maintained by keeping the
compound in DMSO until the final large-volume dilution.

Procedure:

o Perform a serial dilution (e.g., 3-fold) using 100% DMSO as the diluent. Do not use water
yet.

e Prepare your cell culture media.

o Transfer the diluted compound from the DMSO plate to the media plate at a 1:1000 ratio
(e.g., 0.1 pL compound into 100 pL media).

o Result: Final DMSO concentration is 0.1%, which is generally non-toxic to cells, and the
compound remains soluble due to the rapid dispersion.

o Mix immediately by pipetting.
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Protocol 3: In Vivo Formulation (Oral Gavage)

Objective: Prepare a suspension for oral administration (PO) in rodents. Reference Standard:
Based on the methodology by Hayashi et al. (2018) [1].

Vehicle: 0.5% Methylcellulose (MC) in water.

Materials:

TAS05567 Powder[1]

Methylcellulose (400 cP)

Mortar and pestle

Distilled water

Procedure:

Vehicle Prep: Prepare 0.5% w/v Methylcellulose in distilled water. Allow it to hydrate
overnight at 4°C to ensure a clear, viscous solution.

» Weighing: Weigh the required amount of TAS05567 for the desired dose (e.g., 3 mg/kg, 10
mg/kg).

 Trituration: Place the powder in a mortar. Add a small volume (dropwise) of the 0.5% MC
vehicle.

» Grinding: Grind thoroughly with the pestle to wet the powder and break up clumps, forming a
smooth paste.

« Dilution: Gradually add the remaining volume of 0.5% MC while stirring to achieve the final
concentration.

e Suspension Check: The result will be a uniform white suspension. Vortex immediately before
dosing animals to ensure homogeneity.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b611156/docs?utm_src=pdf-body#application-note-solubility-and-handling-protocols-for-tas05567-syk-inhibitor
https://www.medkoo.com/products/30460
https://www.benchchem.com/product/b611156/docs?utm_src=pdf-body#application-note-solubility-and-handling-protocols-for-tas05567-syk-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611156?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Note: Do not use DMSO for oral gavage if possible, as it can cause Gl irritation and confound
inflammatory readouts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b611156?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611156?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

